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Compound of Interest

Compound Name: 1-Hexadecanesulfonyl chloride
CAS No.: 38775-38-1
Cat. No.: B1201784
Get Quote
. J

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Hexadecanesulfonyl chloride. It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Emergency Overview: 1-Hexadecanesulfonyl chloride is a corrosive solid.[1][2] It causes
severe skin and eye burns and can lead to serious eye damage.[2][3][4] Inhalation may cause
respiratory irritation and chemical burns to the respiratory tract.[1][3] It is also moisture-
sensitive.[2]

Hazard Identification and Classification

The following table summarizes the hazard classifications for 1-Hexadecanesulfonyl chloride.
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Hazard Class Category Hazard Statement
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[2][3][4]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage[2][3][4]
Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 1-Hexadecanesulfonyl

chloride.

PPE Category

Specifications

Rationale

Eye Protection

Chemical safety goggles and a
face shield.[5][6]

To protect against splashes
that can cause severe eye
burns and damage.[1][2][3]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).[5]
Wear two pairs of gloves
(double-gloving).

To prevent skin contact which

can cause severe burns.[1][2]

[3]

Respiratory Protection

A NIOSH-approved respirator
with an acid gas cartridge.[5]
Use in a well-ventilated area,
preferably within a chemical

fume hood.

To prevent inhalation, which
can cause respiratory tract

irritation and burns.[1][3]

Body Protection

A chemical-resistant lab coat

or coveralls.[5][7]

To protect the body from
accidental splashes and

contact.

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from spills.
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Operational Plan: Step-by-Step Handling Procedure

This workflow ensures a systematic and safe approach to handling 1-Hexadecanesulfonyl
chloride.
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Figure 1. Step-by-step workflow for the safe handling of 1-Hexadecanesulfonyl chloride.
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First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids.[1] Seek immediate

medical attention.[1][2][4]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) . . .
clothing and shoes.[1] Seek immediate medical

attention.[1][2][4]

Move the victim to fresh air immediately.[1] If

breathing is difficult, give oxygen.[1] Do not use

Inhalation o
mouth-to-mouth resuscitation.[1] Seek
immediate medical attention.[1][2][4]
Do NOT induce vomiting.[1][2][4] If the victim is
) conscious and alert, rinse their mouth and give
Ingestion

2-4 cupfuls of milk or water.[1] Seek immediate
medical attention.[1][2][4]

Spill and Leak Procedures

In case of a spill, follow these steps:
e Evacuate: Immediately evacuate the area.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Use a non-combustible absorbent material like dry sand or earth to contain the
spill.[5] Avoid using water directly on the spill.[5]

o Collection: Carefully sweep up the absorbed material and place it into a suitable, labeled
container for disposal.[1] Avoid generating dust.[1]
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o Decontamination: Clean the spill area thoroughly.

Storage and Disposal

Proper storage and waste disposal are crucial for safety and environmental protection.
Storage:

e Store in a cool, dry, and well-ventilated area.[1][5]

o Keep containers tightly closed.[1][5]

« Store away from incompatible materials such as water, bases, alcohols, and amines.[5] The
substance is moisture-sensitive.[2]

Disposal:
+ Dispose of waste in a designated, approved waste disposal plant.[2][4]
o Contaminated materials and empty containers should be treated as hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
Hexadecanesulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201784/docs#essential-safety-and-operational-
guide-for-1-hexadecanesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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